Cas no 71606-02-5 (2-Butenedioic acid(2Z)-, 1,1'-[oxybis(methyl-2,1-ethanediyl)] ester)

• Product name: 2-Butenedioic acid(2Z)-, 1,1'-[oxybis(methyl-2,1-ethanediyl)] ester
• CAS No: 71606-02-5
• MF: C₁₄H₁₈O₉
• MW: 330.287325382233
• CID: 575067
• PubChem ID: 73556680

2-Butenedioic acid(2Z)-, 1,1'-[oxybis(methyl-2,1-ethanediyl)] ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1,1'-[oxybis(methyl-2,1-ethanediyl)] ester
• 3,5-dimethyl-1,4,7-trioxacycloundec-9-ene-8,11-dione
• oxybis(methylethylene) maleate
• (Z)-but-2-enedioate
• 2-Butenedioic acid (2Z)-, 1,1'-(oxybis(methyl-2,1-ethanediyl)) ester
• 2-Butenedioic acid (2Z)-, oxybis(methyl-2,1-ethanediyl) ester
• 2-isopropenyloxyprop-1-ene
• Propanol, oxybis-, bis(maleate) ester
• 71606-02-5

• Inchi： InChI=1S/C14H18O9/c1-9(22-13(19)5-3-11(15)16)7-21-8-10(2)23-14(20)6-4-12(17)18/h3-6,9-10H,7-8H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： XSJSRSGQYKKGDQ-UHFFFAOYSA-N
• SMILES： CC(COCC(C)OC(=O)C=CC(=O)O)OC(=O)C=CC(=O)O

Computed Properties

• Exact Mass: 214.08412
• Monoisotopic Mass: 214.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 0.3

Experimental Properties

• Boiling Point: 376.3°C at 760 mmHg
• Flash Point: 144.2°C
• PSA: 61.83